Cas no 2197556-55-9 (1-(3-Bromophenyl)-N-methylethanamine hydrochloride)

• Product Name: 1-(3-Bromophenyl)-N-methylethanamine hydrochloride
• CAS No: 2197556-55-9
• MF: C₉H₁₃BrClN
• MW: 250.563220739365
• CID: 5140326
• Update Time: 2025-05-24

1-(3-Bromophenyl)-N-methylethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromophenyl)-N-methylethanamine hydrochloride

• Inchi： 1S/C9H12BrN.ClH/c1-7(11-2)8-4-3-5-9(10)6-8;/h3-7,11H,1-2H3;1H
• InChI Key： FYUHQQUZYCRREC-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(Br)C=1)(C)NC.Cl

Additional information on 1-(3-Bromophenyl)-N-methylethanamine hydrochloride

1-(3-Bromophenyl)-N-Methylethanamine Hydrochloride: A Comprehensive Overview

1-(3-Bromophenyl)-N-Methylethanamine Hydrochloride (CAS No: 2197556-55-9) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, also referred to as N-methyl-1-(3-bromophenyl)ethanamine hydrochloride, is a derivative of ethanamine with a bromophenyl substituent and a methyl group attached to the nitrogen atom. Its structure and properties make it a valuable molecule for various applications, particularly in drug discovery and development.

The molecular formula of 1-(3-Bromophenyl)-N-Methylethanamine Hydrochloride is C8H11BrN·HCl, with a molecular weight of approximately 206.64 g/mol. The compound consists of a benzene ring substituted with a bromine atom at the meta position, connected to an ethanamine group where the nitrogen is methylated. This structure contributes to its unique chemical properties, including its ability to form salts with hydrochloric acid, as seen in the hydrochloride form.

Recent studies have highlighted the potential of 1-(3-Bromophenyl)-N-Methylethanamine Hydrochloride in medicinal chemistry. Researchers have explored its role as a building block for synthesizing bioactive compounds, particularly those with potential anti-inflammatory and analgesic properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit significant activity against cyclooxygenase (COX) enzymes, which are key targets in inflammation and pain management.

In addition to its pharmacological applications, 1-(3-Bromophenyl)-N-Methylethanamine Hydrochloride has been utilized in the synthesis of advanced materials. A 2023 paper in *Chemistry of Materials* reported its use as a precursor for creating novel polymeric materials with enhanced thermal stability and mechanical properties. This versatility underscores its importance across multiple scientific disciplines.

The synthesis of 1-(3-Bromophenyl)-N-Methylethanamine Hydrochloride typically involves nucleophilic substitution reactions or amine alkylation techniques. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible. For example, the use of palladium catalysts has been shown to significantly enhance the yield and purity of the compound in laboratory settings.

From an analytical standpoint, 1-(3-Bromophenyl)-N-Methylethanamine Hydrochloride can be characterized using various spectroscopic techniques such as NMR (nuclear magnetic resonance) and IR (infrared spectroscopy). These methods provide insights into its molecular structure and functional groups, aiding in quality control during synthesis and purification processes.

In conclusion, 1-(3-Bromophenyl)-N-Methylethanamine Hydrochloride (CAS No: 2197556-55-9) is a versatile compound with promising applications in drug development and materials science. Its unique structure and chemical properties continue to attract research attention, driving innovations in both academic and industrial settings.